10.1039/A906937B | FTIR study of self-protonation and gel formation in pyridinic solutions of poly(4-vinylpyridine)

FTIR study of self-protonation and gel formation in pyridinic solutions of poly(4-vinylpyridine)

New Journal of Chemistry Pub Date: 2000-02-24 DOI: 10.1039/A906937B

Abstract

An FTIR study reveals the complex zwitterion (R₂C⁻–Py⁺–H) in a polymeric chain of poly(4-vinylpyridine), which results from self-protonation of the latter in a pyridine solution. Presumably this complex ion, together with the observed strongly hydrogen-bonded network, is responsible for the formation of a gel with unique tunable emission properties.

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Journal Name：New Journal of Chemistry

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